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Compound of Interest

Compound Name: SMW139

Cat. No.: B15570563 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for the radiolabeled PET tracer [¹¹C]SMW139
is publicly available. The following guidance is based on the known properties of Carbon-11, a

positron-emitting radionuclide, and established best practices for handling similar

radiopharmaceuticals in a research setting. All operations must be conducted in compliance

with institutional and national regulations governing radiation safety.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with [¹¹C]SMW139. The core principle guiding all

handling procedures is ALARA (As Low As Reasonably Achievable), which aims to minimize

radiation exposure through time, distance, and shielding.[1][2][3]

Radiochemical Properties
The following table summarizes key quantitative data for [¹¹C]SMW139.
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Property Value Notes

Radionuclide Carbon-11 (¹¹C)
A positron-emitting isotope.[4]

[5]

Half-life ~20.4 minutes
Requires rapid synthesis and

use.

Primary Emissions Positrons (β+)

These positrons annihilate with

electrons to produce two 511

keV gamma photons, which

are the basis for PET imaging.

Typical Injected Dose 362 ± 44 MBq

This is a representative value

from a human study and may

vary based on the specific

experimental protocol.

Personal Protective Equipment (PPE)
Strict adherence to proper PPE is mandatory when handling [¹¹C]SMW139 to prevent external

contamination and minimize radiation dose.
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PPE Category Required Equipment Rationale

Body Protection * Lab Coat

* Provides a barrier against

splashes of radioactive

solutions.

* Lead Apron

* While standard lab coats

offer no protection from the

high-energy gamma photons

produced by ¹¹C, lead aprons

can provide some shielding,

particularly for high-activity

procedures. However, their

effectiveness against 511 keV

photons is limited.

Hand Protection
* Double Gloving (e.g., nitrile

or latex gloves)

* The outer pair of gloves can

be removed immediately in

case of contamination,

minimizing the risk of skin

exposure.

* Tongs or Forceps

* Increases the distance

between the hands and the

radioactive source, significantly

reducing the dose to the

extremities in accordance with

the inverse square law.

Eye/Face Protection
* Safety Glasses with Side

Shields or Goggles

* Protects the eyes from

splashes of radioactive

material.

Dosimetry
* Whole-body Dosimeter (e.g.,

TLD badge)

* Measures and records the

cumulative radiation dose

received by the body.
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* Ring Dosimeter

* Specifically measures the

radiation dose to the hands,

which are often closest to the

radioactive source.

Operational Plan: Handling [¹¹C]SMW139
The following protocol outlines the key steps for the safe handling of [¹¹C]SMW139 in a

laboratory setting.

1. Preparation:

Designated Work Area: All work with [¹¹C]SMW139 must be conducted in a designated and
properly labeled radioactive materials work area.
Shielding: Utilize lead or tungsten shielding (e.g., L-blocks, syringe shields, vial pigs) to
minimize exposure. The high-energy gamma photons from ¹¹C require significant shielding.
Absorbent Materials: Cover work surfaces with plastic-backed absorbent paper to contain
any potential spills.
Survey Meter: Have a calibrated survey meter (e.g., a Geiger-Müller counter) readily
available to monitor for contamination.

2. Handling and Aliquoting:

ALARA Principles: Always adhere to the principles of minimizing time, maximizing distance,
and using appropriate shielding.
Remote Handling: Use tongs, forceps, or other remote handling tools to manipulate vials and
syringes containing [¹¹C]SMW139.
Syringe Shields: When drawing or dispensing the tracer, always use a tungsten or lead
syringe shield.
Labeling: Clearly label all containers with the radionuclide (¹¹C), the compound name
(SMW139), the activity, and the date and time of calibration.

3. Post-Handling Survey:

Personal Monitoring: After handling is complete, monitor hands, lab coat, and shoes for
contamination with a survey meter before leaving the designated work area.
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Work Area Monitoring: Survey the work area for any contamination. If any is found,
decontaminate the area immediately.

Disposal Plan
Due to its short half-life, the primary method for the disposal of [¹¹C]SMW139 waste is decay-in-

storage.

1. Waste Segregation:

Segregate radioactive waste from non-radioactive waste.
Use separate, clearly labeled containers for solid and liquid radioactive waste.

2. Decay-in-Storage Protocol:

Storage: Store the radioactive waste in a secure, shielded, and designated area.
Labeling: Label the waste container with the radionuclide (¹¹C), the date, and the initial
activity.
Decay Period: Store the waste for at least 10 half-lives. For Carbon-11, this is approximately
204 minutes (or about 3.5 hours). In practice, waste is often stored for a longer period (e.g.,
24 hours) to ensure decay to background levels.
Final Survey: Before disposal as regular waste, the stored material must be surveyed with a
sensitive radiation detector to ensure that its radioactivity is indistinguishable from
background radiation.
Record Keeping: Maintain meticulous records of all radioactive waste, including the date of
disposal and the results of the final survey.

3. Decontamination:

In case of a spill, cordon off the area immediately.
Use a commercial radioactive decontamination solution and absorbent materials to clean the
affected area.
Place all contaminated cleaning materials in a designated radioactive waste container for
decay-in-storage.
Survey the area after decontamination to ensure it is clean.

Workflow for Safe Handling of [¹¹C]SMW139
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1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Designate & Prepare Work Area

Set Up Lead/Tungsten Shielding

Don Appropriate PPE & Dosimetry

Retrieve [11C]SMW139 from Shielded Container

Aliquot Tracer Using Syringe Shield & Remote Tools

Return Source to Shielded Storage

Segregate Radioactive Waste

Monitor Self for Contamination

Survey Work Area

Decontaminate if Necessary

Store for Decay (>10 Half-lives)

Survey Waste for Background Levels

Dispose as Normal Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of [¹¹C]SMW139 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15570563?utm_src=pdf-custom-synthesis
https://www.landauer.com/blog/what-does-alara-mean-and-why-it-so-important
https://www.rltinstitute.novartis.com/foundations-of-theranostics/radiation-safety-fundamentals/alara-principle/
https://www.cdc.gov/radiation-health/safety/alara.html
https://www.cdc.gov/radiation-health/safety/alara.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5437136/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5437136/
https://openmedscience.com/tag/carbon-11-labelling/
https://www.benchchem.com/product/b15570563#personal-protective-equipment-for-handling-smw139
https://www.benchchem.com/product/b15570563#personal-protective-equipment-for-handling-smw139
https://www.benchchem.com/product/b15570563#personal-protective-equipment-for-handling-smw139
https://www.benchchem.com/product/b15570563#personal-protective-equipment-for-handling-smw139
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15570563?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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